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Compound Focus: Lancilactone A

CAS No.: 218915-15-2

Cat. No.: S532419

Non-Cytotoxic Profile of Lancilactone C

The table below summarizes the key information available for Lancilactone C, a related triterpenoid.

Compound Reported Non-

. . Biological Activity Source and Context
Name Cytotoxic Profile
Lancilactone Inhibits HIV replication in  Anti-HIV activity; non- Research from Kyoto
Cc H9 lymphocytes with no cytotoxicity to mammals University; total synthesis
cytotoxicity [1] [2] [3]. makes it an ideal candidate and structure revision
for treating AIDS [4] [2]. study [4] [1].

Experimental Protocol for Anti-HIV Activity

The primary methodology cited for establishing the anti-HIV and non-cytotoxic activity of Lancilactone C
comes from the foundational research conducted by Kyoto University. The specific experimental details are

embedded in their total synthesis work.

¢ Cell-based Assay: The bioactivity of Lancilactone C was evaluated using an HIV replication
inhibition assay in H9 lymphocytes (a type of human T-cell line) [1]. The compound demonstrated
the ability to inhibit the virus without killing the human cells, establishing its non-cytotoxicity in this
model system [1] [3].
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¢ Key Synthetic Chemistry: The research team achieved the total synthesis of Lancilactone C through
a novel domino [4 + 3] cycloaddition reaction. This process involved a sequence of oxidation, a
Diels-Alder reaction, elimination, and electrocyclization to construct its unique seven-membered
ring structure [1]. This synthetic approach was crucial for confirming the compound's true structure
and enabling further biological study [4].

The following diagram illustrates the logical workflow from synthesis to establishing the biological profile

of Lancilactone C, based on the research from Kyoto University.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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